2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate

• IUPAC Name: (2,5-dichlorophenyl) 4-nitrobenzenesulfonate
• InChI: InChI=1S/C12H7Cl2NO5S/c13-8-1-6-11(14)12(7-8)20-21(18,19)10-4-2-9(3-5-10)15(16)17/h1-7H
• InChI Key: HAJGVRSWUAVZMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H7Cl2NO5S
• Molecular Weight: 348.2 g/mol
• CAS No.: 2380185-09-9

Description

2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate is an organic compound with the molecular formula C12H7Cl2NO5S It is characterized by the presence of two chlorine atoms, a nitro group, and a sulfonate group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate typically involves the sulfonation of 2,5-dichlorophenyl 4-nitrobenzene. This can be achieved through the reaction of 2,5-dichlorophenyl 4-nitrobenzene with chlorosulfonic acid under controlled conditions. The reaction is usually carried out at low temperatures to prevent decomposition and to ensure high yield.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to maintain consistent reaction conditions and to optimize yield. The use of catalysts and advanced purification techniques ensures the production of high-purity 2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate.

Types of Reactions:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions due to the presence of electron-withdrawing groups such as nitro and sulfonate.

Reduction Reactions: The nitro group can be reduced to an amine group under suitable conditions using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Oxidation Reactions: The compound can also undergo oxidation reactions, particularly at the sulfonate group, leading to the formation of sulfone derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium hydroxide in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed:

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Reduction: Formation of 2,5-dichloroaniline derivatives.

Oxidation: Formation of sulfone derivatives.

Scientific Research Applications

2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its reactive functional groups.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the sulfonate group can enhance the compound’s solubility and reactivity. These interactions can lead to the formation of reactive intermediates that can further react with biological molecules, making it useful in biochemical studies.

Comparison with Similar Compounds

• 2,4-Dichlorophenyl 4-nitrobenzene-1-sulfonate
• 2,5-Dichlorophenyl 3-nitrobenzene-1-sulfonate
• 2,5-Dichlorophenyl 4-aminobenzene-1-sulfonate

Comparison: 2,5-Dichlorophenyl 4-nitrobenzene-1-sulfonate is unique due to the specific positioning of its functional groups, which influences its reactivity and applications. Compared to its analogs, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for targeted research and industrial applications.